Cas no 2310096-45-6 (2-{1-(4-methoxybenzoyl)piperidin-4-ylmethyl}-6-methyl-2,3-dihydropyridazin-3-one)

• Product Name: 2-{1-(4-methoxybenzoyl)piperidin-4-ylmethyl}-6-methyl-2,3-dihydropyridazin-3-one
• CAS No: 2310096-45-6
• MF: C₁₉H₂₃N₃O₃
• MW: 341.404224634171
• CID: 5326456
• Update Time: 2025-11-04

2-{1-(4-methoxybenzoyl)piperidin-4-ylmethyl}-6-methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-((1-(4-methoxybenzoyl)piperidin-4-yl)methyl)-6-methylpyridazin-3(2H)-one
• 2-[[1-(4-methoxybenzoyl)piperidin-4-yl]methyl]-6-methylpyridazin-3-one
• 2-{1-(4-methoxybenzoyl)piperidin-4-ylmethyl}-6-methyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C19H23N3O3/c1-14-3-8-18(23)22(20-14)13-15-9-11-21(12-10-15)19(24)16-4-6-17(25-2)7-5-16/h3-8,15H,9-13H2,1-2H3
• InChI Key： VHGWDNHUGORTAC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)N1CCC(CN2C(C=CC(C)=N2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 556
• XLogP3: 1.7
• Topological Polar Surface Area: 62.2

Additional information on 2-{1-(4-methoxybenzoyl)piperidin-4-ylmethyl}-6-methyl-2,3-dihydropyridazin-3-one

Introduction to 2-{1-(4-methoxybenzoyl)piperidin-4-ylmethyl}-6-methyl-2,3-dihydropyridazin-3-one (CAS No. 2310096-45-6) and Its Applications in Modern Chemical Biology

2-{1-(4-methoxybenzoyl)piperidin-4-ylmethyl}-6-methyl-2,3-dihydropyridazin-3-one, identified by the CAS number 2310096-45-6, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the dihydropyridazinone class, a heterocyclic scaffold known for its diverse biological activities and potential therapeutic applications. The presence of functional groups such as the 4-methoxybenzoyl moiety and the piperidine ring enhances its pharmacological profile, making it a promising candidate for further investigation.

The nomenclature of this compound reflects its intricate molecular structure, which includes a dihydropyridazin-3-one core, a methyl group at the 6-position, and a piperidinylmethyl side chain attached to the 1-position of the benzoyl group. This arrangement of substituents contributes to its unique chemical properties and biological interactions. The 4-methoxybenzoyl substituent, in particular, is known to influence the compound's solubility, bioavailability, and binding affinity to biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of dihydropyridazinone derivatives. These compounds have been investigated for their roles in modulating various biological pathways, including enzyme inhibition, receptor binding, and anti-inflammatory effects. The 2-{1-(4-methoxybenzoyl)piperidin-4-ylmethyl}-6-methyl-2,3-dihydropyridazin-3-one (CAS No. 2310096-45-6) has shown promise in preclinical studies as a potential lead compound for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The piperidine ring is a common pharmacophore in many drugs due to its ability to form hydrogen bonds and stabilize charged species. When combined with the 4-methoxybenzoyl group, it creates a versatile scaffold that can be further modified to enhance binding affinity and selectivity. This has led to investigations into its potential use as an intermediate in drug discovery programs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions.

The synthesis of 2-{1-(4-methoxybenzoyl)piperidin-4-ylmethyl}-6-methyl-2,3-dihydropyridazin-3-one (CAS No. 2310096-45-6) involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the dihydropyridazinone core necessitates careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to produce this compound with increasing efficiency, facilitating further exploration of its biological activities.

Recent studies have highlighted the potential of this compound as an inhibitor of certain enzymes implicated in metabolic disorders. The 4-methoxybenzoyl group has been shown to modulate the active site of target enzymes, thereby reducing their activity. This mechanism has been particularly interesting in the context of developing treatments for type 2 diabetes and obesity-related complications. The structural features of this compound also make it a suitable candidate for investigating its role in modulating neurotransmitter release and receptor function.

The pharmacokinetic properties of 2-{1-(4-methoxybenzoyl)piperidin-4-ylmethyl}-6-methyl-2,3-dihydropyridazin-3-one (CAS No. 2310096-45-6) are another area of active research. Studies have indicated that modifications to the molecular structure can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. By optimizing these parameters, researchers aim to develop derivatives with improved bioavailability and reduced toxicity. This approach aligns with current trends in drug development towards more targeted and effective therapies.

In conclusion,2-{1-(4-methoxybenzoyl)piperidin-4-ylmethyl}-6-methyl-2,3-dihydropyridazin-3-one (CAS No. 2310096-45-6) represents a structurally intriguing compound with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups and biological activities makes it a valuable tool for exploring new therapeutic strategies. As research continues to uncover its pharmacological properties,this compound is poised to play a crucial role in the development of next-generation drugs targeting various diseases.